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Compound of Interest

Compound Name: 2-Methyl-5-nitrophenol

Cat. No.: B1294729 Get Quote

An In-depth Technical Guide to 2-Methyl-5-
nitrophenol
This technical guide provides a comprehensive overview of 2-Methyl-5-nitrophenol (CAS No.

5428-54-6), a significant chemical intermediate in various industrial applications, including the

synthesis of pharmaceuticals, dyes, and agrochemicals. This document is intended for

researchers, scientists, and professionals in drug development and related fields, offering

detailed information on its molecular structure, physicochemical properties, synthesis protocols,

and key applications.

Molecular Structure and Chemical Formula
2-Methyl-5-nitrophenol, also known by synonyms such as 5-Nitro-o-cresol and 2-Hydroxy-4-

nitrotoluene, is an aromatic organic compound.[1][2][3] Its structure consists of a phenol ring

substituted with a methyl group (-CH₃) at the second position and a nitro group (-NO₂) at the

fifth position.[3][4] This specific arrangement of functional groups dictates its chemical reactivity

and physical properties.

The molecular formula for 2-Methyl-5-nitrophenol is C₇H₇NO₃.[1][3][4][5]
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Caption: Molecular structure of 2-Methyl-5-nitrophenol.

Physicochemical and Spectroscopic Data
2-Methyl-5-nitrophenol typically appears as a yellow to brown crystalline solid or powder.[1][4]

A summary of its key quantitative properties is presented below.

Table 1: Physicochemical Properties
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Property Value Reference(s)

Identifiers

CAS Number 5428-54-6 [1][3][4][5]

Molecular Formula C₇H₇NO₃ [1][3][4][5]

Molecular Weight 153.14 g/mol [1][3][4][6]

IUPAC Name 2-methyl-5-nitrophenol [4][6]

InChI Key
UMFDLIXUUJMPSI-

UHFFFAOYSA-N
[4][6][7]

Canonical SMILES
CC1=C(C=C(C=C1)--INVALID-

LINK--[O-])O
[4][6]

Physical Properties

Appearance
Yellow to brown crystalline

powder/solid
[1][4]

Melting Point 111-115 °C [1][4][8][9]

Boiling Point 180 °C @ 15 mmHg [1][4][9]

~293.3 °C @ 760 mmHg

(calculated)
[4]

Density ~1.32 g/cm³ (predicted) [1][4][8]

Solubility & pKa

Water Solubility Insoluble / Limited [4]

Organic Solvents

Soluble in ethanol, ethyl

acetate; Slightly soluble in

chloroform, methanol

[1][4][9]

pKa 8.68 ± 0.19 (predicted) [4]

Table 2: Spectroscopic Data Summary
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Spectroscopy Type Key Characteristics Reference(s)

Mass Spectrometry

Molecular ion peak (M+) at m/z

153. Fragmentation includes

loss of the nitro group (-46

amu) and hydroxyl radical (-17

amu).

[4][7]

Infrared (IR) Spectroscopy

Data available from NIST and

other databases, showing

characteristic peaks for O-H,

C-H (aromatic and methyl),

and N-O (nitro group)

stretching vibrations.

[6][7]

¹H NMR

Spectra available, typically run

in DMSO-d₆. Shows distinct

signals for the aromatic

protons, the methyl group

protons, and the hydroxyl

proton.

[10][11]

Raman Spectroscopy

Complements IR data,

showing characteristic bands

for aromatic ring breathing

modes and nitro group

vibrations.

[4]

Experimental Protocols: Synthesis
2-Methyl-5-nitrophenol is an important intermediate, and its synthesis is well-documented. A

common laboratory and industrial method involves the diazotization of 2-methyl-5-nitroaniline

followed by hydrolysis.[12][13] A newer process aims to produce it directly from o-toluidine to

improve efficiency and reduce waste.[14][15]

Protocol: Synthesis from 2-Methyl-5-nitroaniline
This protocol is based on the diazotization-hydrolysis of 2-methyl-5-nitroaniline.[12][13]
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Materials:

2-methyl-5-nitroaniline

10% Sulfuric acid (H₂SO₄)

Sodium nitrite (NaNO₂)

Concentrated Sulfuric acid (H₂SO₄)

Water (H₂O)

Starch-iodide paper

Urea (optional, for destroying excess nitrous acid)

Procedure:

Dissolution: Dissolve 40 g of 2-methyl-5-nitroaniline in 600 ml of refluxing 10% sulfuric acid.

Salt Formation: Cool the solution to 0 °C to allow the amine salt to precipitate.

Diazotization: While maintaining the temperature at 0 °C and with continuous stirring, add 18

g of solid sodium nitrite in small portions. The reaction is complete when a positive test is

observed on starch-iodide paper (indicating the presence of excess nitrous acid).

Hydrolysis: Prepare a vigorously refluxing solution of 800 ml of water and 400 ml of

concentrated sulfuric acid. Add the diazonium salt solution from the previous step to this

refluxing acidic solution at once.

Reaction Completion: Continue refluxing until the evolution of nitrogen gas (gassing) ceases.

Isolation: A solid product (crude 2-methyl-5-nitrophenol) will precipitate. Cool the mixture to

room temperature.

Purification: Collect the crude solid by filtration and dry it. Further purification can be

achieved by recrystallization.
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Start: 2-Methyl-5-nitroaniline

Dissolve in refluxing 10% H₂SO₄

Cool to 0°C to precipitate salt

Add NaNO₂ at 0°C
(Diazotization)

Add diazonium solution to
refluxing conc. H₂SO₄/water

Reflux until N₂ evolution ceases

Cool, filter, and dry crude product

End: 2-Methyl-5-nitrophenol
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Caption: Workflow for the synthesis of 2-Methyl-5-nitrophenol.

Applications in Research and Drug Development
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2-Methyl-5-nitrophenol serves as a versatile chemical intermediate with broad applications.[1]

[16]

Dye and Pigment Synthesis: It is a crucial precursor in the manufacturing of various

colorants, particularly as an intermediate for hair dye components like 2-Methyl-5-

aminophenol.[1][16][17]

Pharmaceutical Intermediates: The compound is used as a reactant in the synthesis of

complex pharmaceutical molecules, including pyranocarbazole alkaloids.[1][2][9]

Agrochemicals: Its structural motifs are incorporated into various agrochemical products.[3]

Corrosion Inhibition: It has found utility as a corrosion inhibitor, notably in the oil and gas

industry.[1]

The reactivity of its functional groups—the hydroxyl, methyl, and nitro groups—allows for

various chemical transformations, making it a valuable building block in organic synthesis for

creating novel compounds with potential therapeutic activities.[2][16]

Safety and Handling
2-Methyl-5-nitrophenol is classified as a hazardous substance. It is considered toxic if it

comes into contact with skin and harmful if swallowed or inhaled.[4][6] It is also known to cause

serious eye and skin irritation and may lead to respiratory irritation.[6][8] Appropriate personal

protective equipment (PPE), including gloves, safety goggles, and respiratory protection,

should be used when handling this chemical. For detailed safety information, consult the Safety

Data Sheet (SDS).[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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